Cas no 5556-53-6 (3,4-dimethoxy-N'-[(Z)-(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzohydrazide)

• Product Name: 3,4-dimethoxy-N'-[(Z)-(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzohydrazide
• CAS No: 5556-53-6
• MF: C₁₇H₁₈N₂O₅
• MW: 330.335224628448
• CID: 1594324
• PubChem ID: 135459117
• Update Time: 2025-04-21

3,4-dimethoxy-N'-[(Z)-(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N'-[(Z)-(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzohydrazide
• AB00727929-01
• CHEMBL4447529
• N'-(4-HYDROXY-3-METHOXYBENZYLIDENE)-3,4-DIMETHOXYBENZOHYDRAZIDE
• STK710229
• BDBM50523694
• N-[(E)-(4-hydroxy-3-methoxyphenyl)methylideneamino]-3,4-dimethoxybenzamide
• 5556-53-6
• AKOS001046340
• Z49723521
• N'-[(E)-(4-hydroxy-3-methoxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide

• Inchi： 1S/C17H18N2O5/c1-22-14-7-5-12(9-16(14)24-3)17(21)19-18-10-11-4-6-13(20)15(8-11)23-2/h4-10,20H,1-3H3,(H,19,21)/b18-10+
• InChI Key： NHCFUZITNWZRBT-VCHYOVAHSA-N
• SMILES： O(C)C1C(=CC=C(C(N/N=C/C2=CC=C(C(=C2)OC)O)=O)C=1)OC

Computed Properties

• Exact Mass: 330.12164
• Monoisotopic Mass: 330.121572
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.9
• XLogP3: 2.4

Experimental Properties

• Density: 1.28
• Boiling Point: 495.4°C at 760 mmHg
• Flash Point: 253.4°C
• Refractive Index: 1.594
• PSA: 85.89